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Introduction
Dicaprylyl Carbonate, a diester of caprylyl alcohol and carbonic acid, is a widely utilized

emollient in the cosmetic and pharmaceutical industries.[1] Its popularity stems from its fast-

spreading, non-greasy, and dry skin feel, making it an ideal ingredient in a variety of

formulations, including sunscreens, lotions, and color cosmetics.[1][2][3][4] A critical

physicochemical property governing its application and sensory performance is its rheological

behavior, specifically its viscosity. This technical guide provides an in-depth analysis of the

rheological properties of Dicaprylyl Carbonate, including its viscosity at various shear rates,

and outlines a detailed experimental protocol for its characterization.

Core Rheological Properties
Dicaprylyl Carbonate is characterized as a low-viscosity emollient.[2] Its viscosity is a key

parameter in formulating products with specific spreadability and texture. Published data

indicates its viscosity is typically in the range of 6 to 8 mPa·s at 20°C.[2][5] This low viscosity

contributes to its light, non-greasy feel on the skin. While Dicaprylyl Carbonate itself is a low-
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viscosity liquid, it is often incorporated into more complex formulations like emulsions, which

typically exhibit non-Newtonian, shear-thinning behavior.[6]

Quantitative Data Summary
The following table summarizes the available quantitative data for the viscosity of Dicaprylyl
Carbonate. It is important to note that comprehensive data showing viscosity across a wide

range of shear rates for the pure substance is not readily available in the public domain. The

provided values are typically measured at a single point.

Parameter Value
Temperature
(°C)

Measurement
Method

Source

Viscosity 6 - 8 mPa·s 20 Not Specified [2][5]

Experimental Protocol: Rheological
Characterization
To determine the full rheological profile of Dicaprylyl Carbonate, a detailed experimental

protocol is necessary. The following methodology is based on established standards for

rheological measurements of low-viscosity liquids, such as ISO 3219.[7][8][9][10]

Objective
To measure the dynamic viscosity of Dicaprylyl Carbonate over a range of shear rates to

determine its flow behavior (i.e., whether it is Newtonian, shear-thinning, or shear-thickening).

Materials and Equipment
Sample: Dicaprylyl Carbonate

Rheometer: A rotational rheometer capable of controlled shear rate (CSR) or controlled

shear stress (CSS) measurements.

Geometry: A cone-plate or parallel-plate geometry is suitable for low-viscosity liquids. A

concentric cylinder geometry can also be used.
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Temperature Control Unit: A Peltier or liquid-based temperature control system to maintain a

constant sample temperature.

Solvents for Cleaning: Isopropanol or acetone.

Procedure
Instrument Calibration and Setup:

Calibrate the rheometer according to the manufacturer's instructions.

Install the chosen geometry (e.g., 40 mm parallel plate).

Set the gap to the appropriate distance (e.g., 1 mm for parallel plates).

Equilibrate the geometry and the measurement plate to the desired temperature (e.g.,

25°C).

Sample Loading:

Carefully place an appropriate amount of Dicaprylyl Carbonate onto the center of the

lower plate.

Lower the upper geometry to the set gap, ensuring the sample spreads evenly to the edge

of the geometry without overfilling.

Trim any excess sample from the edge of the geometry.

Allow the sample to thermally equilibrate for a set period (e.g., 2-5 minutes).

Measurement - Flow Curve:

Perform a continuous shear rate ramp from a low shear rate (e.g., 0.1 s⁻¹) to a high shear

rate (e.g., 1000 s⁻¹).

Record the shear stress and viscosity as a function of the shear rate.

Alternatively, a stepped shear rate procedure can be used, where the shear rate is

increased in logarithmic steps, and the viscosity is measured at each step after reaching a
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steady state.

Data Analysis:

Plot the viscosity as a function of the shear rate on a logarithmic-logarithmic scale.

If the viscosity remains constant over the range of shear rates, the fluid is Newtonian.

If the viscosity decreases as the shear rate increases, the fluid is shear-thinning

(pseudoplastic).

If the viscosity increases as the shear rate increases, the fluid is shear-thickening

(dilatant).

Cleaning:

Thoroughly clean the geometry and plates with the appropriate solvent and lint-free wipes.

Experimental Workflow
The following diagram illustrates the logical workflow for the rheological characterization of

Dicaprylyl Carbonate.
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Caption: Experimental workflow for rheological characterization.
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Discussion
The rheological properties of Dicaprylyl Carbonate are fundamental to its function as an

emollient in cosmetic and pharmaceutical formulations. Its inherent low viscosity is a primary

contributor to the desirable sensory characteristics of the final product. While pure Dicaprylyl
Carbonate is expected to exhibit Newtonian behavior, its incorporation into complex systems

like emulsions will result in non-Newtonian flow, which is critical for product stability, application,

and skin feel. The experimental protocol outlined provides a robust framework for the detailed

characterization of its rheological profile. Further studies are warranted to generate a

comprehensive dataset of its viscosity at various temperatures and shear rates to aid

formulators in optimizing their product development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. dewolfchem.com [dewolfchem.com]

2. cospha.ro [cospha.ro]

3. ulprospector.com [ulprospector.com]

4. scribd.com [scribd.com]

5. ulprospector.com [ulprospector.com]

6. Society of Cosmetic Chemists > Education > Blog > Viscosity, Rheology and Rheology
Modifiers [scconline.org]

7. cdn.standards.iteh.ai [cdn.standards.iteh.ai]

8. EVS-EN ISO 3219:2000 - EVS standard evs.ee | en [evs.ee]

9. cdn.standards.iteh.ai [cdn.standards.iteh.ai]

10. Basics of rheology | Anton Paar Wiki [wiki.anton-paar.com]

To cite this document: BenchChem. [Rheological behavior of Dicaprylyl Carbonate at
different shear rates]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b157004?utm_src=pdf-body
https://www.benchchem.com/product/b157004?utm_src=pdf-body
https://www.benchchem.com/product/b157004?utm_src=pdf-body
https://www.benchchem.com/product/b157004?utm_src=pdf-custom-synthesis
https://dewolfchem.com/shop/cetiol-cc/
http://www.cospha.ro/dbimg/Cetiol%20CC.pdf
https://www.ulprospector.com/en/eu/PersonalCare/Suppliers/804/BASF/search?start=400
https://www.scribd.com/document/772056685/Cetiol-C5-PRES-Feb-2012-WCC
https://www.ulprospector.com/en/asia/PersonalCare/Suppliers/1133/BASF/search?start=100&s=Supplier%7CA
https://www.scconline.org/Education/Blog/Viscosity-Rheology-and-Rheology-Modifiers
https://www.scconline.org/Education/Blog/Viscosity-Rheology-and-Rheology-Modifiers
https://cdn.standards.iteh.ai/samples/8426/05b46c6c407e46deae708fa7e16bd9b3/ISO-3219-1993.pdf
https://www.evs.ee/en/evs-en-iso-3219-2000
https://cdn.standards.iteh.ai/samples/76033/2dd6d1d52eba4f1b9409d23b7f9327fb/ISO-3219-2-2021.pdf
https://wiki.anton-paar.com/fi-en/basics-of-rheology/
https://www.benchchem.com/product/b157004#rheological-behavior-of-dicaprylyl-carbonate-at-different-shear-rates
https://www.benchchem.com/product/b157004#rheological-behavior-of-dicaprylyl-carbonate-at-different-shear-rates
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b157004#rheological-behavior-of-dicaprylyl-
carbonate-at-different-shear-rates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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